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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-C141990 hydrochloride is a potent and selective inhibitor of the monocarboxylate

transporter 1 (MCT1).[1][2] MCTs are crucial membrane proteins responsible for the transport

of monocarboxylates, such as lactate and pyruvate, across the plasma membrane. By inhibiting

MCT1, AR-C141990 hydrochloride disrupts the metabolic processes in cells that rely on

lactate transport, making it a valuable tool for research in cancer metabolism and immunology.

This technical guide provides a detailed overview of the physicochemical properties,

mechanism of action, and relevant experimental protocols for AR-C141990 hydrochloride.

Physicochemical Properties
A summary of the key physicochemical properties of AR-C141990 hydrochloride is presented

in the table below.
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Property Value Reference

Chemical Name

5-[[(3R)-3-Hydroxy-1-

pyrrolidinyl]carbonyl]-3-methyl-

1-(2-methylpropyl)-6-(4-

quinolinylmethyl)thieno[2,3-

d]pyrimidine-2,4(1H,3H)-dione

hydrochloride

[1]

Molecular Formula C₂₆H₂₈N₄O₄S·HCl

Molecular Weight 529.05 g/mol

CAS Number 2250019-94-2

Appearance Solid powder

Solubility
Soluble to 100 mM in water

and DMSO

Purity ≥98%

Storage Store at -20°C

Biological Activity and Selectivity
AR-C141990 hydrochloride is a high-affinity inhibitor of MCT1. Its inhibitory activity is

significantly more potent against MCT1 compared to other MCT isoforms, demonstrating its

selectivity.

Target pKᵢ IC₅₀ Reference

MCT1 7.6
0.21 µM (for uptake of

[³H]HOCPCA)
[2]

MCT2 6.6
2.32 µM (for uptake of

[³H]HOCPCA)
[2]

MCT3 <5 Not significant [2]

MCT4 <5 Not significant [2]
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Mechanism of Action: MCT1 Inhibition Signaling
Pathway
AR-C141990 hydrochloride exerts its effects by blocking the transport of lactate and other

monocarboxylates through MCT1. In many cancer cells, there is a high rate of glycolysis,

leading to the production of large amounts of lactate, which is then exported out of the cell by

MCT1 to maintain intracellular pH. By inhibiting this process, AR-C141990 hydrochloride
leads to an intracellular accumulation of lactate and a decrease in intracellular pH, which can

disrupt cellular metabolism and induce cell death.
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Preparation

Assay

Analysis

Culture MCT1-expressing cells

Pre-incubate cells with
AR-C141990 hydrochloride

Prepare serial dilutions of
AR-C141990 hydrochloride

Add radiolabeled lactate
(e.g., ¹⁴C-Lactate)

Incubate for a defined period

Wash cells to remove
extracellular substrate

Lyse cells

Measure intracellular radioactivity
(Scintillation counting)

Calculate % inhibition and IC₅₀
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Sample & Standard Preparation

HPLC Analysis

Data Analysis

Prepare calibration standards of
AR-C141990 hydrochloride

Inject calibration standards

Prepare sample solution
(e.g., extraction from matrix)

Inject sample

Isocratic or gradient elution
on a C18 column

Detect at an appropriate wavelength

Generate calibration curve
(Peak area vs. Concentration)

Quantify AR-C141990 in sample
using the calibration curve
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Forced Degradation

Analysis

Prepare stock solution of
AR-C141990 hydrochloride

Acidic conditions
(e.g., HCl)

Alkaline conditions
(e.g., NaOH)

Oxidative stress
(e.g., H₂O₂)

Thermal stress
(e.g., elevated temperature)

Photolytic stress
(e.g., UV/Vis light)

Analyze stressed samples by a
stability-indicating HPLC method

Identify and quantify
degradation products

Assess the purity of the
remaining parent compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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